N-(4-ethylphenyl)-2-[3-(4-methoxybenzyl)-1-(3-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide

• Molecular Formula: C28H29N3O4
• Molecular Weight: 471.5 g/mol
• IUPAC Name: N-(4-ethylphenyl)-2-[3-[(4-methoxyphenyl)methyl]-1-(3-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide
• InChI: InChI=1S/C28H29N3O4/c1-4-20-8-12-22(13-9-20)29-26(32)17-25-27(33)31(23-7-5-6-19(2)16-23)28(34)30(25)18-21-10-14-24(35-3)15-11-21/h5-16,25H,4,17-18H2,1-3H3,(H,29,32)
• InChI Key: SIEUPMCPAPBLAN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=O)N2CC3=CC=C(C=C3)OC)C4=CC=CC(=C4)C

Description

• N-(4-ethylphenyl)-2-[3-(4-methoxybenzyl)-1-(3-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide is a complex organic compound with a unique structure.
• It contains an imidazolidinone ring, an amide functional group, and various aromatic substituents.
• This compound has garnered interest due to its potential applications in optoelectronic devices and other scientific fields.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of appropriate precursors, followed by cyclization to form the imidazolidinone ring.

Reaction Conditions: Specific reaction conditions may vary, but typically involve suitable solvents, catalysts, and temperature control.

Industrial Production: While not widely produced industrially, research laboratories synthesize it for further investigations.

Chemical Reactions Analysis

Reactivity: N-(4-ethylphenyl)-2-[3-(4-methoxybenzyl)-1-(3-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide can undergo various reactions

Common Reagents: Reagents like oxidants (e.g., KMnO₄), reducing agents (e.g., LiAlH₄), and nucleophiles (e.g., NaOH) play a role.

Major Products: These reactions yield derivatives with altered functional groups or side chains.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and potential as a building block for novel materials.

Biology: Investigations explore its interactions with biological molecules and potential bioactivity.

Medicine: It might have applications in drug design or as a pharmacophore.

Industry: Although not widely used, its properties may inspire new materials.

Mechanism of Action

• The exact mechanism remains an active area of research.
• It could interact with specific receptors or enzymes, affecting cellular processes.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: While not identical, related compounds include other imidazolidinones, amides, and aromatic derivatives.

Remember that this compound’s full potential awaits further exploration, and ongoing research may reveal additional insights.